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Compound of Interest

Compound Name: BMS-986104 hydrochloride

Cat. No.: B606282 Get Quote

Application Notes and Protocols for BMS-986104
Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

Disclaimer
No official Safety Data Sheet (SDS) for BMS-986104 hydrochloride was found in the public

domain. The following information is a consolidation of data from chemical suppliers and

research articles and should be used as a guide for preliminary research purposes only. All

laboratory work should be conducted under the supervision of a qualified professional and in

accordance with institutional safety guidelines. It is highly recommended to obtain a

comprehensive SDS from the supplier before handling this compound.
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Identifier Value

IUPAC Name

(1-(4-((1R,5S)-1-amino-5-

(hydroxymethyl)cyclopentyl)phenyl)-4-

heptylcyclohexyl)methanol hydrochloride

CAS Number 1622180-39-5

Molecular Formula C₂₂H₃₆ClNO

Molecular Weight 365.98 g/mol [1]

Mechanism of Action
Selective Sphingosine-1-Phosphate Receptor 1

(S1P1) partial agonist[1][2][3]

Primary Target S1P1 Receptor[1][2]

Therapeutic Potential Autoimmune diseases[1][2][3]

Safety and Handling Precautions
While a specific SDS is unavailable, the following precautions are recommended based on the

nature of the compound and general laboratory safety standards.

Personal Protective Equipment (PPE)
Protection Type Recommendation

Eye/Face Protection Wear chemical safety goggles or a face shield.

Skin Protection
Wear a lab coat and impervious gloves (e.g.,

nitrile).

Respiratory Protection

Use in a well-ventilated area. If dust is

generated, a NIOSH-approved respirator is

recommended.
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Parameter Recommendation

Handling
Avoid contact with skin, eyes, and clothing.

Avoid inhalation of dust.

Storage
Store in a tightly sealed container in a cool, dry,

and well-ventilated area. Protect from light.

Incompatibilities Strong oxidizing agents.

First Aid Measures
Exposure Route First Aid Procedure

Inhalation
Move to fresh air. If breathing is difficult, seek

medical attention.

Skin Contact
Immediately wash with soap and water. Remove

contaminated clothing.

Eye Contact
Flush with copious amounts of water for at least

15 minutes. Seek medical attention.

Ingestion
Do not induce vomiting. Rinse mouth with water.

Seek immediate medical attention.

Signaling Pathway of BMS-986104
BMS-986104 is a selective partial agonist of the S1P1 receptor, a G protein-coupled receptor

(GPCR). Its mechanism of action involves modulating lymphocyte trafficking.
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Caption: Signaling pathway of BMS-986104 as a partial agonist of the S1P1 receptor.

Experimental Protocols
The following are example protocols for in vitro and in vivo studies involving BMS-986104.

In Vitro: cAMP Assay for S1P1 Receptor Activation
This protocol outlines a method to determine the potency and efficacy of BMS-986104 as a

partial agonist at the S1P1 receptor by measuring changes in intracellular cyclic adenosine

monophosphate (cAMP) levels.

Materials:

CHO or HEK293 cells stably expressing the human S1P1 receptor.

Assay buffer (e.g., HBSS with 20 mM HEPES, 0.1% BSA, pH 7.4).

Forskolin.

BMS-986104 hydrochloride.

cAMP detection kit (e.g., HTRF, ELISA).

384-well white opaque plates.

Procedure:

Cell Preparation: Culture S1P1-expressing cells to ~80-90% confluency. Harvest and

resuspend in assay buffer to a concentration of 1 x 10⁶ cells/mL.

Compound Preparation: Prepare a 10 mM stock solution of BMS-986104 hydrochloride in

DMSO. Perform serial dilutions in assay buffer to achieve the desired concentration range

(e.g., 10 µM to 0.1 pM).

Assay: a. Add 5 µL of cell suspension to each well of the 384-well plate. b. Add 2.5 µL of the

BMS-986104 serial dilutions to the respective wells. c. Incubate for 30 minutes at room
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temperature. d. Add 2.5 µL of forskolin (to a final concentration that stimulates submaximal

cAMP production, e.g., 1 µM) to all wells except the negative control. e. Incubate for 30

minutes at room temperature.

Detection: Follow the instructions of the chosen cAMP detection kit to measure cAMP levels.

Data Analysis: Plot the response (e.g., HTRF ratio) against the log concentration of BMS-

986104. Fit the data to a sigmoidal dose-response curve to determine the EC₅₀ value.
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Caption: Workflow for an in vitro cAMP assay to assess S1P1 receptor activation.

In Vivo: Mouse Model of Lymphopenia
This protocol describes a method to evaluate the in vivo efficacy of BMS-986104 by measuring

its effect on peripheral lymphocyte counts in mice.

Materials:

Male C57BL/6 mice (8-10 weeks old).

BMS-986104 hydrochloride.

Vehicle (e.g., 0.5% methylcellulose in water).

EDTA-coated microtainer tubes.

Hematology analyzer or flow cytometer.

Procedure:

Acclimatization: Acclimatize mice for at least one week before the experiment.

Dosing: a. Prepare a dosing solution of BMS-986104 in the vehicle at the desired

concentration (e.g., 1 mg/kg). b. Administer the compound or vehicle to the mice via oral

gavage.

Blood Collection: a. At various time points post-dosing (e.g., 0, 4, 8, 24, 48 hours), collect a

small volume of blood (~50 µL) from the tail vein or saphenous vein into EDTA-coated tubes.

Lymphocyte Counting: a. Analyze the blood samples using a hematology analyzer to

determine the absolute lymphocyte count. b. Alternatively, use flow cytometry with

lymphocyte-specific markers (e.g., CD4, CD8) for a more detailed analysis.

Data Analysis: a. Calculate the percentage change in lymphocyte count from baseline (time

0) for each animal. b. Compare the lymphocyte counts between the BMS-986104-treated

and vehicle-treated groups at each time point.
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Caption: Workflow for an in vivo mouse lymphopenia study.

Potential Adverse Effects
Preclinical and clinical studies have indicated potential safety concerns, primarily related to

cardiovascular effects.

Bradycardia: A dose-dependent reduction in heart rate has been observed with some S1P

receptor modulators. BMS-986104 was developed to have a differentiated cardiovascular

safety profile compared to earlier compounds like fingolimod.[4]

Lymphopenia: The therapeutic effect of S1P1 receptor modulators is achieved through a

reduction in circulating lymphocytes.[5] This is an expected pharmacodynamic effect.

For further details on the preclinical pharmacology and safety profile, refer to Dhar et al., 2016

in ACS Medicinal Chemistry Letters.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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